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Compound of Interest

Compound Name: 4-Hydroxyphenylacetamide

Cat. No.: B194378 Get Quote

For immediate release:

This document provides essential guidance on the proper disposal procedures for 4-
Hydroxyphenylacetamide, a compound commonly used in pharmaceutical research and

development. Adherence to these protocols is critical for ensuring laboratory safety, protecting

the environment, and maintaining regulatory compliance. This information is intended for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling 4-Hydroxyphenylacetamide, it is imperative to consult the Safety Data Sheet

(SDS).[1] Personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, should be worn at all times to prevent skin and eye contact.[1] In case

of accidental exposure, follow the first-aid measures outlined in the SDS.[1]

Disposal Procedures
The disposal of 4-Hydroxyphenylacetamide must be conducted in accordance with all

applicable federal, state, and local regulations.[1] It is classified as a chemical waste and

should not be disposed of in regular trash or down the drain.[2][3] The primary method of

disposal is through an approved hazardous waste program.[2]

Step-by-Step Disposal Protocol:
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Waste Characterization: 4-Hydroxyphenylacetamide waste must be classified as

hazardous chemical waste.[4][5] Do not mix it with other waste streams unless compatibility

has been verified.[6]

Containerization:

Use a dedicated, properly labeled, and leak-proof container for collecting 4-
Hydroxyphenylacetamide waste.[7] Plastic containers are often preferred over glass to

minimize the risk of breakage.[2]

The container must be in good condition and compatible with the chemical.[7]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[2]

The label must include the full chemical name, "4-Hydroxyphenylacetamide," and the

quantity of waste.[2] Abbreviations are not permitted.[2]

Include the date of waste generation, the laboratory location (building and room number),

and the name and contact information of the principal investigator.[2]

Storage:

Store the waste container in a designated and secure satellite accumulation area within

the laboratory.[6][8]

Ensure the container is kept closed at all times, except when adding waste.[7]

Segregate the waste from incompatible materials.[6]

Disposal Request:

Once the container is full or the waste is no longer being generated, contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal.[2][4]
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Complete any required hazardous waste disposal forms as instructed by your EHS office.

[2]

Quantitative Data Summary
The following table summarizes key data for 4-Hydroxyphenylacetamide relevant to its

handling and disposal.

Property Value Reference

Chemical Formula C₈H₉NO₂ [9]

Molecular Weight 151.16 g/mol [9]

Appearance White to beige powder ECHEMI SDS

Melting Point 176-178 °C [9]

Hazard Classifications

Acute toxicity - Oral (Category

4), Skin Irritant (Category 2),

Eye Irritant (Category 2),

Specific target organ toxicity -

single exposure (Category 3)

[1][9]

Personal Protective Equipment
Dust mask type N95 (US),

Eyeshields, Gloves
[9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphenylacetamide.
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Start: 4-Hydroxyphenylacetamide Waste Generated

Is the waste considered hazardous?

Collect in a dedicated, labeled hazardous waste container

Yes

Improper Disposal: Do NOT dispose in regular trash or drain

No (Note: Assume hazardous unless confirmed otherwise by EHS)

Store in a designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal decision workflow for 4-Hydroxyphenylacetamide.

Disclaimer: This document provides general guidance. Always consult your institution's specific

policies and procedures for hazardous waste disposal and comply with all applicable

regulations. Your local Environmental Health and Safety department is the primary resource for

any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

